Cas no 113444-53-4 (1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-)
113444-53-4 structure
Product Name:1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-
CAS No:113444-53-4
MF:C5H4BrN3
MW:186.009359359741
CID:3625951
PubChem ID:13897523
Update Time:2025-04-22
1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl-
- 1H-Imidazole-5-carbonitrile, 2-bromo-4-methyl-
- MFCD24593043
- 113444-53-4
- SY342275
- 2-Bromo-4-methyl-1H-imidazole-5-carbonitrile
-
- Inchi: 1S/C5H4BrN3/c1-3-4(2-7)9-5(6)8-3/h1H3,(H,8,9)
- InChI Key: UAYQIAJLYLSFCL-UHFFFAOYSA-N
- SMILES: C1(Br)NC(C#N)=C(C)N=1
Computed Properties
- Exact Mass: 184.95886Da
- Monoisotopic Mass: 184.95886Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 52.5Ų
1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1765214-1g |
2-Bromo-4-methyl-1H-imidazole-5-carbonitrile |
113444-53-4 | 98% | 1g |
¥28687.00 | 2024-08-09 |
1H-Imidazole-4-carbonitrile, 2-bromo-5-methyl- Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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